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Compound of Interest

Ethyl 4-oxo-4H-chromene-2-
Compound Name:
carboxylate

Cat. No.: B078086

Essential Safety and Handling Guide for Ethyl 4-
oxo0-4H-chromene-2-carboxylate

This guide provides critical safety, handling, and disposal information for Ethyl 4-oxo-4H-
chromene-2-carboxylate (CAS: 14736-31-3), tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is essential for ensuring personal
safety and regulatory compliance in the laboratory.

Hazard Assessment

While comprehensive toxicological data for Ethyl 4-oxo0-4H-chromene-2-carboxylate is not
readily available, information on structurally similar compounds, such as Ethyl 6-iodo-4-oxo0-4H-
chromene-2-carboxylate, indicates potential health hazards.[1] Users should handle this
chemical with care, assuming it may cause irritation to the eyes, skin, and respiratory tract.[1] It
may also be harmful if swallowed, inhaled, or absorbed through the skin.[1]

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment is the most critical line of defense
against potential exposure. The following PPE is mandatory when handling Ethyl 4-oxo-4H-
chromene-2-carboxylate.
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Protection Area Equipment Specification & Purpose

) ) Must be worn at all times to
Safety Glasses with Side ]
Eye/Face ) protect against splashes or
Shields or Goggles ] )
airborne particles.

Wear appropriate protective
Hand Chemical-Resistant Gloves gloves (e.g., nitrile rubber) to
prevent skin contact.[1]

A standard, fully-buttoned lab

coat is required to protect skin
Body Laboratory Coat )

and personal clothing from

contamination.[1]

Use in areas with inadequate
ventilation or when there is a
risk of generating dust or
. NIOSH/MSHA Approved
Respiratory Resirat aerosols. Follow OSHA
espirator
P respirator regulations (29 CFR

1910.134) or European

Standard EN 149.[1]

Quantitative and Physical Data

Quantitative toxicological data such as LD50/LC50 values for Ethyl 4-oxo-4H-chromene-2-
carboxylate are not currently available in the public domain.[1] Researchers should proceed
with the assumption that the compound is hazardous.
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Property Value
Molecular Formula C12H1004
Molecular Weight 218.21 g/mol
Appearance Yellow Solid
Melting Point 71-72 °C
Boiling Point 325°C
Flash Point 143 °C
Density 1.289 g/cm3
Storage Temperature 0-8 °C

Data sourced from Chem-Impex and Echemi.[2][3]

Operational Plan: Safe Handling Protocol

A systematic approach to handling ensures minimal exposure and reduces the risk of
accidents.

Step 1: Preparation

» Thoroughly review this safety guide and the available Safety Data Sheet (SDS) for any
related compounds.

e Ensure a chemical fume hood is operational and available for use.
« Verify that an eyewash station and safety shower are unobstructed and accessible.
Step 2: Engineering Controls

o Conduct all handling operations, especially weighing and solution preparation, inside a
certified chemical fume hood or a well-ventilated enclosure to maintain low airborne
concentrations.[1]

Step 3: Donning PPE
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» Put on all required PPE as detailed in the table above before entering the handling area.
Step 4: Chemical Handling

» Avoid direct contact with skin and eyes.[1]

o Handle the solid material carefully to prevent the formation of dust.

e Avoid breathing any dust, vapor, mist, or gas.[1]

e When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Step 5: Post-Handling

o Thoroughly wash hands and any exposed skin with soap and water after work is complete.
o Clean the work area and decontaminate any equipment used.

Emergency Procedures: Spill Response Workflow

In the event of a spill, a swift and organized response is crucial to mitigate hazards. The
following workflow outlines the necessary steps for managing a chemical spill.
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Initial Response & Assessment

Spill Detected

Assess Spill Size & Risk

\/

Mingr Spill Major Spill
(Manageable by lab personnel) Large quantity, high risk)
Minor Spill Procedure Major Spill|Procedure

Alert Personnel in

: Evacuate Immediate Area
Immediate Area

Don Additional PPE

: Alert Supervisor & EHS
(if necessary)

Contain Spill with Isolate the Area
Absorbent Material (Close doors, restrict access)

Collect Residue into Labeled

Hazardous Waste Container PRI ER S RS YOS

Decontaminate Spill Area

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill in the laboratory.
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Logistical Plan: Storage and Disposal

Proper storage and disposal are critical for safety and environmental protection.
Storage:

o Store containers in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed when not in use.[1]

» Store away from incompatible materials, such as strong oxidizing agents.[1]
Disposal:

o Waste Collection: Collect all waste material (including contaminated consumables) in a
dedicated, clearly labeled, and leak-proof container for hazardous waste.

o Labeling: The label must include the full chemical name: "Waste Ethyl 4-oxo0-4H-chromene-
2-carboxylate.” Do not use abbreviations.

» Disposal Protocol: This material must be disposed of as hazardous waste. Do not dispose of
it down the drain or in regular trash.[4] Arrange for disposal through a licensed professional
waste disposal service in accordance with all federal, state, and local environmental
regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Ethyl 4-oxo-
4H-chromene-2-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078086#personal-protective-equipment-for-handling-
ethyl-4-oxo-4h-chromene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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